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Compound of Interest

Compound Name: Rabeprazole-d4

Cat. No.: B602534

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling of Rabeprazole-d4, a deuterated analog of the proton pump
inhibitor Rabeprazole. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring the integrity of research.

Hazard Identification and Personal Protective Equipment
(PPE)

Rabeprazole-d4 is classified as a hazardous substance. It is harmful if swallowed, causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate
personal protective equipment must be worn at all times when handling this compound.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Impervious, fire/flame resistant
gloves (e.g., nitrile rubber).
Gloves must be inspected prior

to use.[2]

To prevent skin contact which

can cause irritation.[1]

Skin and Body Protection

A laboratory coat or impervious
clothing.[2][3]

To protect skin from accidental

splashes or spills.

Respiratory Protection

NIOSH-approved N100 or
CEN-approved FFP3
particulate respirators are
recommended as a backup to

engineering controls.[2]

To be used if ventilation is
inadequate or in case of
aerosol formation to prevent

respiratory tract irritation.[1][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Rabeprazole-d4.

Property

Value

Molecular Formula

C1sH17D4N303S[5]

Molecular Weight

363.47 g/mol [5][6]

Monoisotopic Mass

363.15546970 Da[7]

Storage Temperature

-20°C[5][6]

Operational and Disposal Plans

Strict adherence to the following procedural steps is mandatory for the safe handling and

disposal of Rabeprazole-d4.
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Handling and Storage Protocol

o Engineering Controls: Always handle Rabeprazole-d4 in a well-ventilated area, preferably

within a laboratory fume hood or other form of local exhaust ventilation.[2]

» Avoiding Exposure: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Prevent

contact with skin and eyes.[2]

» Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly before breaks and immediately after handling the compound.[3]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] Store at

-20°C for long-term stability.[5][6][8][9]

First Aid Measures

Exposure Route

Procedure

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Call a doctor if you feel unwell.[4][10]

If on Skin

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice.[4][11]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[3][4][11]

If Inhaled

Move the person into fresh air. If not breathing,
give artificial respiration. If you feel unwell, get
medical help.[4][11]

Disposal Plan

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[11] Do not allow the product to enter drains.

[4]
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Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural workflow for responding to a chemical spill of
Rabeprazole-d4. Adherence to this workflow is critical to mitigate exposure and environmental

contamination.
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Initial Response

Evacuate Immediate Area

:

Alert Supervisor and
Safety Officer

l

Assess the Spill
(Size and Nature)

Spill Containrrvent & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Use absorbent material)

l

Clean the Area
(Sweep or vacuum solid material)

:

Decontaminate the Area

Disposal and Reporting

Dispose of Contaminated
Waste in a Sealed Container

:

Complete a Spill
Incident Report

Click to download full resolution via product page

Chemical Spill Response Workflow for Rabeprazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.caymanchem.com [cdn.caymanchem.com]

. cleanchemlab.com [cleanchemlab.com]

. gps.mylwebhub.com [gps.mylwebhub.com]

. chemdmart.com [chemdmart.com]

. Rabeprazole-d4 | CAS 934295-48-4 | LGC Standards [lgcstandards.com]

. Rabeprazole-d4 [myskinrecipes.com]

. Rabeprazole-d4 | C18H21N303S | CID 57882379 - PubChem [pubchem.ncbi.nlm.nih.gov]

. medchemexpress.com [medchemexpress.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. medchemexpress.com [medchemexpress.com]
e 10. sds.edgm.eu [sds.edgm.eu]
e 11. echemi.com [echemi.com]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Rabeprazole-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602534#personal-protective-equipment-for-handling-
rabeprazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b602534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

